Cas no 1217975-63-7 (tert-butyl (3R,5S)-5-(hydroxymethyl)pyrrolidin-3-ylcarbamate)

• Product Name: tert-butyl (3R,5S)-5-(hydroxymethyl)pyrrolidin-3-ylcarbamate
• CAS No: 1217975-63-7
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD08704528
• CID: 2132937
• PubChem ID: 45072311
• Update Time: 2025-06-08

tert-butyl (3R,5S)-5-(hydroxymethyl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R,5S)-5-(hydroxymethyl)pyrrolidin-3-ylcarbamate
• (2S,4R)-2-Hydroxymethyl-4-(Boc-amino)pyrrolidine
• tert-butyl N-[(3R,5S)-5-(hydroxymethyl)pyrrolidin-3-yl]carbamate
• trans-(5-Hydroxymethyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
• Carbamic acid, N-[(3R,5S)-5-(hydroxymethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
• SCHEMBL11924547
• tert-Butyl((3R,5S)-5-(hydroxymethyl)pyrrolidin-3-yl)carbamate
• (3R,5S)-2-Hydroxymethyl-4-(Boc-amino)pyrrolidine
• 1217975-63-7
• P19328
• 1264243-41-5
• DB-298984
• tert-Butyl ((3R,5S)-rel-5-(Hydroxymethyl)pyrrolidin-3-yl)carbamate
• AS-50588
• MFCD08704528
• CS-0054752
• P10642
• tert-butyl ((3R,5S)-5-(hydroxymethyl)pyrrolidin-3-yl)carbamate
• AKOS016015860

• MDL： MFCD08704528
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-7-4-8(6-13)11-5-7/h7-8,11,13H,4-6H2,1-3H3,(H,12,14)/t7-,8+/m1/s1
• InChI Key： DWYPGXBZFDWCPC-SFYZADRCSA-N
• SMILES： O(C(N[C@H]1CN[C@H](CO)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 216.147
• Monoisotopic Mass: 216.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6A^2
• XLogP3: 0.1

Experimental Properties

• Density: 1.11
• LogP: 0.76710

Additional information on tert-butyl (3R,5S)-5-(hydroxymethyl)pyrrolidin-3-ylcarbamate

Research Brief on Key Compound 1217975-63-7 and tert-butyl (3R,5S)-5-(hydroxymethyl)pyrrolidin-3-ylcarbamate in Chemical Biology and Pharmaceutical Applications

The compound with CAS number 1217975-63-7, identified as tert-butyl (3R,5S)-5-(hydroxymethyl)pyrrolidin-3-ylcarbamate, has recently emerged as a significant intermediate in pharmaceutical synthesis and chemical biology research. This chiral pyrrolidine derivative has garnered attention due to its structural features that make it valuable for the development of novel therapeutic agents, particularly in the fields of protease inhibitors and enzyme modulators. Recent studies have highlighted its potential as a building block for drug candidates targeting various diseases, including viral infections and neurological disorders.

Structural analysis reveals that the compound's stereochemistry at the 3R,5S positions and its functional groups (hydroxymethyl and carbamate) provide multiple sites for chemical modification, making it a versatile scaffold for medicinal chemistry. The tert-butyloxycarbonyl (Boc) protecting group offers synthetic advantages in multi-step organic synthesis, allowing for selective deprotection and further functionalization. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have documented its application in the synthesis of potential drug candidates.

In recent synthetic applications, 1217975-63-7 has been utilized as a key intermediate for the development of novel HIV protease inhibitors. Researchers at several pharmaceutical companies have incorporated this chiral pyrrolidine scaffold into their drug discovery programs, demonstrating improved binding affinity and selectivity compared to previous generations of inhibitors. The hydroxymethyl group has proven particularly valuable for introducing additional pharmacophores or for cyclization reactions that enhance molecular rigidity and target specificity.

Pharmacokinetic studies of derivatives containing this structural motif have shown promising results regarding metabolic stability and membrane permeability. The pyrrolidine ring contributes to favorable conformational properties that enhance interactions with biological targets while maintaining drug-like properties. Recent preclinical data suggest that compounds derived from this intermediate exhibit improved blood-brain barrier penetration compared to similar structures, opening potential applications in central nervous system disorders.

The synthesis and scale-up of 1217975-63-7 have been the subject of recent process chemistry research, with several groups reporting optimized routes that improve yield and enantiomeric purity. Green chemistry approaches using biocatalysts for the resolution of stereocenters have shown particular promise for industrial-scale production. These advancements address previous challenges in the large-scale preparation of this intermediate, making it more accessible for drug development programs.

Emerging research suggests potential applications beyond antiviral therapies, with preliminary data indicating activity against certain cancer targets and inflammatory pathways. The compound's ability to serve as a precursor for diverse molecular architectures continues to make it valuable for chemical biology probe development and target identification studies. Current investigations are exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms.

As research progresses, 1217975-63-7 and its derivatives represent an important case study in structure-based drug design, demonstrating how careful manipulation of chiral centers and functional group positioning can lead to significant improvements in drug properties. The compound's continued use in pharmaceutical research underscores the importance of such intermediates in accelerating drug discovery and development processes.